Cas no 2171243-91-5 (2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid)

• Product Name: 2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid
• CAS No: 2171243-91-5
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 5766428
• PubChem ID: 165540176
• Update Time: 2025-05-24

2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171243-91-5
• EN300-1500052
• 2-{1-benzyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]piperidin-4-yl}acetic acid
• 2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid

• Inchi： 1S/C33H37N3O5/c1-2-29(34-32(40)41-22-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28)31(39)35-33(20-30(37)38)16-18-36(19-17-33)21-23-10-4-3-5-11-23/h3-15,28-29H,2,16-22H2,1H3,(H,34,40)(H,35,39)(H,37,38)/t29-/m0/s1
• InChI Key： KAEMXGJJNVVEFM-LJAQVGFWSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid

Compound CAS No 2171243-91-5: 2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic Acid

The compound with CAS No 2171243-91-5, known as 2-{1-benzyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activity, particularly in the context of peptide-based drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a piperidine ring substituted with a benzyl group and a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during synthesis and ensuring proper folding for bioactivity. The presence of the (S)-configured amino group further enhances the stereochemical specificity of the compound, which is crucial for its interaction with target proteins.

Recent research has focused on the synthesis and characterization of this compound, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-resolution mass spectrometry (HRMS). These studies have provided insights into its stability, solubility, and pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits excellent bioavailability when administered orally, making it a strong candidate for drug delivery.

In terms of biological activity, this compound has shown potent inhibitory effects on key enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX)-2, a critical target in the treatment of inflammatory diseases such as arthritis. Preclinical studies have also indicated that it possesses anti-cancer properties by modulating the activity of oncogenic kinases.

The development of this compound has been further supported by computational modeling studies. Using molecular docking and dynamics simulations, researchers have identified potential binding sites on target proteins, providing a deeper understanding of its mechanism of action. These findings have been instrumental in guiding further optimization efforts to enhance its potency and selectivity.

Moreover, the integration of green chemistry principles into the synthesis of this compound has been a notable advancement. By employing environmentally friendly reagents and catalysts, researchers have significantly reduced the environmental footprint associated with its production. This approach aligns with global efforts to promote sustainable drug development practices.

In conclusion, the compound with CAS No 2171243-91-5 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery. Ongoing research continues to explore its therapeutic potential across various disease models, paving the way for its translation into clinical applications.